Cas no 1805475-48-2 (3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid
• CAS No: 1805475-48-2
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 4884087
• Update Time: 2025-05-25

3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3N2O4/c8-2-1-11-6(12(15)16)4(5(9)10)3(2)7(13)14/h1,5H,(H,13,14)
• InChI Key： FNKQSWRQFFAPAD-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C=1C(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid

Comprehensive Overview of 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid (CAS No. 1805475-48-2)

3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid (CAS No. 1805475-48-2) is a specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine carboxylic acid family, characterized by its unique difluoromethyl and nitro functional groups, which enhance its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug discovery and crop protection agents.

The structural features of 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid make it a valuable intermediate in the synthesis of heterocyclic compounds. Its fluorine atoms contribute to improved metabolic stability and bioavailability, which are critical factors in the development of bioactive molecules. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

In agrochemical applications, this compound is explored for its potential to develop next-generation pesticides. The difluoromethyl group is known to enhance the lipophilicity and binding affinity of molecules, making them more effective against resistant pests. With the global focus on sustainable agriculture, 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid is gaining attention as a key ingredient in environmentally friendly formulations.

From a synthetic perspective, the compound’s nitro and carboxylic acid functionalities allow for diverse chemical transformations, including reduction, esterification, and amide coupling. These reactions are pivotal in creating libraries of derivatives for high-throughput screening. Laboratories often seek CAS No. 1805475-48-2 for its reproducibility and compatibility with modern catalysis techniques, such as photocatalysis and flow chemistry.

The commercial availability of 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid has expanded due to its relevance in drug discovery pipelines. Pharmaceutical companies prioritize fluorinated compounds for their ability to modulate drug-target interactions, and this molecule is no exception. Its inclusion in fragment-based drug design (FBDD) strategies underscores its versatility in addressing unmet medical needs.

Environmental and safety profiles of CAS No. 1805475-48-2 are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and energy consumption, aligning with the UN Sustainable Development Goals (SDGs). This focus ensures that the compound’s production meets ESG (Environmental, Social, and Governance) standards.

In summary, 3-(Difluoromethyl)-5-fluoro-2-nitropyridine-4-carboxylic acid (CAS No. 1805475-48-2) is a multifaceted compound with broad applications in life sciences and material innovation. Its molecular design and functional groups position it as a cornerstone in advancing precision chemistry. As industries evolve toward AI-driven molecular modeling, this compound’s data-rich properties will likely fuel further breakthroughs.